Cas no 1380013-13-7 (2-amino-1-(2,3,6-trifluorophenyl)ethan-1-one)

• Product Name: 2-amino-1-(2,3,6-trifluorophenyl)ethan-1-one
• CAS No: 1380013-13-7
• MF: C₈H₆F₃NO
• MW: 189.13455247879
• CID: 6378029
• PubChem ID: 117281263
• Update Time: 2025-06-24

2-amino-1-(2,3,6-trifluorophenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(2,3,6-trifluorophenyl)ethan-1-one
• EN300-1843259
• 1380013-13-7

• Inchi： 1S/C8H6F3NO/c9-4-1-2-5(10)8(11)7(4)6(13)3-12/h1-2H,3,12H2
• InChI Key： WDVLDCBARBEAFR-UHFFFAOYSA-N
• SMILES： FC1C(=CC=C(C=1C(CN)=O)F)F

Computed Properties

• Exact Mass: 189.04014830g/mol
• Monoisotopic Mass: 189.04014830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 43.1Ų

Additional information on 2-amino-1-(2,3,6-trifluorophenyl)ethan-1-one

Introduction to 2-amino-1-(2,3,6-trifluorophenyl)ethan-1-one (CAS No. 1380013-13-7)

2-amino-1-(2,3,6-trifluorophenyl)ethan-1-one, identified by the Chemical Abstracts Service Number (CAS No.) 1380013-13-7, is a fluorinated aromatic ketone that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its unique structural motif—a benzene ring substituted with fluorine atoms at the 2, 3, and 6 positions and an amine group attached to an acetyl functional group—exhibits a range of intriguing chemical and biological properties. The presence of fluorine atoms introduces electronic and steric effects that modulate the reactivity and biological activity of the molecule, making it a valuable scaffold for drug discovery.

The synthesis of 2-amino-1-(2,3,6-trifluorophenyl)ethan-1-one typically involves multi-step organic transformations, often starting from commercially available fluorinated aromatic precursors. The introduction of fluorine atoms at specific positions on the benzene ring is critical for achieving the desired pharmacological profile. Advanced synthetic methodologies, including cross-coupling reactions and palladium-catalyzed transformations, have been employed to construct the complex framework of this compound with high precision.

Recent research in medicinal chemistry has highlighted the potential of fluorinated aromatic ketones as bioactive molecules. The electron-withdrawing nature of fluorine atoms enhances the lipophilicity and metabolic stability of drug candidates, which are crucial factors in their development. Additionally, fluorine substitution can influence binding interactions with biological targets, leading to improved potency and selectivity. In particular, 2-amino-1-(2,3,6-trifluorophenyl)ethan-1-one has been explored as a precursor for more complex pharmacophores designed to interact with enzymes and receptors involved in various disease pathways.

One notable area of investigation is the use of 2-amino-1-(2,3,6-trifluorophenyl)ethan-1-one in the development of kinase inhibitors. Kinases are enzymes that play a pivotal role in cell signaling pathways and are implicated in numerous diseases, including cancer. By modifying the structure of this compound to include additional functional groups or heterocyclic moieties, researchers have generated novel inhibitors with enhanced binding affinity and reduced toxicity. The trifluoromethyl group in particular has been shown to improve binding interactions by increasing hydrophobicity and stabilizing transition states.

The biological activity of 2-amino-1-(2,3,6-trifluorophenyl)ethan-1-one has also been studied in the context of antimicrobial and anti-inflammatory applications. Preliminary in vitro assays have demonstrated that derivatives of this compound exhibit promising activity against certain bacterial strains and inflammatory mediators. The fluorinated aromatic core contributes to its ability to disrupt microbial cell membranes or inhibit key enzymes involved in inflammation. These findings suggest that further optimization could lead to the development of new therapeutic agents for treating infections and inflammatory disorders.

In addition to its pharmacological potential, 2-amino-1-(2,3,6-trifluorophenyl)ethan-1-one serves as an important intermediate in synthetic chemistry. Its versatile structure allows for further functionalization through various reactions such as nucleophilic substitution, condensation reactions, and metal-catalyzed coupling processes. This flexibility makes it a valuable building block for constructing more complex molecules with tailored properties for industrial and research applications.

The impact of fluorine substitution on the electronic properties of aromatic systems is another area where 2-amino-1-(2,3,6-trifluorophenyl)ethan-1-one offers unique advantages. Fluorine atoms can modulate charge distribution across the molecule, influencing its reactivity in different chemical environments. This property is particularly useful in designing molecules that require specific interactions with biological targets or that need to undergo controlled transformations during synthesis.

From a computational chemistry perspective, the study of 2-amino-1-(2,3,6-trifluorophenyl)ethan-1-one has provided insights into how fluorine substitution affects molecular geometry and electronic structure. Advanced computational methods such as density functional theory (DFT) have been used to predict how variations in fluorine positioning influence binding affinities and metabolic stability. These computational studies complement experimental efforts by providing theoretical frameworks for rational drug design.

The future prospects for 2-amino-1-(2,3,6-trifluorophenyl)ethan-1-one are promising as researchers continue to explore its potential applications in drug discovery and material science. Innovations in synthetic methodologies will enable access to new derivatives with enhanced properties for therapeutic use. Furthermore， interdisciplinary approaches combining organic chemistry， medicinal biology， and computational science will accelerate the development of novel compounds based on this scaffold.

In conclusion， 2-amino-1-(2， 3， 6-trifluorophenyl)ethan-l-one (CAS No． 1380013～13～7) is a multifaceted compound with significant potential in pharmaceutical research． Its unique structural features， derived from fluorinated aromatic chemistry， make it a valuable scaffold for developing bioactive molecules． As research progresses， we can expect further discoveries that will expand its utility across multiple domains， from drug development to advanced material applications．